Cas no 414637-23-3 (5-Chloro-2-nitro-4-(trifluoromethoxy)aniline)
414637-23-3 structure
Product Name:5-Chloro-2-nitro-4-(trifluoromethoxy)aniline
CAS No:414637-23-3
MF:C7H4ClF3N2O3
MW:256.5665
CID:2951095
Update Time:2022-08-31
5-Chloro-2-nitro-4-(trifluoromethoxy)aniline Chemical and Physical Properties
Names and Identifiers
-
- 5-氯-2-硝基-4-三氟甲氧基苯胺
- DNA (human clone UI-CF-DU1-aan-i-18-0-UI EST (expressed sequence tag))
- 5-chloro-2-nitro-4-(trifluoromethoxy)aniline
- 5-Chloro-2-nitro-4-trifluoromethoxy-phenylamine
- 3-chloro-6-nitro-4-(trifluoromethoxy)aniline
- 5-chloranyl-2-nitro-4-(trifluoromethyloxy)aniline
- 2-Amino-4-chloro-5-(trifluoromethoxy)nitrobenzene
- 4-Amino-2-chloro-5-nitro-alpha,alpha,alpha-trifluoroanisole
- C7H4ClF3N2O3
- 5-CHLORO-2-NITRO-4-TRIFLUOROMETHOXYANILINE
- 2-CHLORO-4-AMINO-5-NITRO-(TRIFLUOROMETHOXY)BENZENE
- AMY14553
- CL8925
- 5-Chloro-2-nitro-4-(trifluoromethoxy)aniline
-
- Inchi: 1S/C7H4ClF3N2O3/c8-3-1-4(12)5(13(14)15)2-6(3)16-7(9,10)11/h1-2H,12H2
- InChI Key: NFVAJIPVDHPZKP-UHFFFAOYSA-N
- SMILES: ClC1C([H])=C(C(=C([H])C=1OC(F)(F)F)[N+](=O)[O-])N([H])[H]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 271
- XLogP3: 3.4
- Topological Polar Surface Area: 81.1
5-Chloro-2-nitro-4-(trifluoromethoxy)aniline Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
414637-23-3 (5-Chloro-2-nitro-4-(trifluoromethoxy)aniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk